2-(Morpholinomethyl)-3-nitrobenzonitrile
Cat. No. B8429418
M. Wt: 247.25 g/mol
InChI Key: FOLLTOZLARGPQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08080568B1
Procedure details
To a stirred solution of 2-(bromomethyl)-3-nitrobenzonitrile (1.10 g, 4.56 mmol) and morpholine (0.80 g, 9.13 mmol) in CH2Cl2 (15 mL) was added triethylamine (1.85 g, 18.25 mmol) dropwise at 0° C. The mixture was stirred at room temperature for 1.5 h and evaporated to dryness under reduced pressure. The residue was diluted with water (10 mL) and extracted with CH2Cl2 (3×50 mL). The CH2Cl2 solution was dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 2-(morpholinomethyl)-3-nitrobenzonitrile (1.02 g, 90%) as a yellow solid. 1H NMR (400 MHz, CDCl3): δ 7.90 (br d, 1H, J=8.0 Hz), 7.84 (dd, 1H, J=8.0, 1.2 Hz), 7.56 (t, 1H, J=8.0 Hz), 3.99 (s, 2H), 3.60 (br t, 4H, J=4.4 Hz), 2.46 (br s, 4H).
Yield
90%
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][CH:8]=[CH:7][C:4]=1[C:5]#[N:6].[NH:14]1[CH2:19][CH2:18][O:17][CH2:16][CH2:15]1.C(N(CC)CC)C>C(Cl)Cl>[O:17]1[CH2:18][CH2:19][N:14]([CH2:2][C:3]2[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][CH:8]=[CH:7][C:4]=2[C:5]#[N:6])[CH2:15][CH2:16]1
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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BrCC1=C(C#N)C=CC=C1[N+](=O)[O-]
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Name
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|
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Quantity
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0.8 g
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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|
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Quantity
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1.85 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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The residue was diluted with water (10 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2 (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The CH2Cl2 solution was dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by MPLC on silica gel using
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ADDITION
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Type
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ADDITION
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|
Details
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a mixture of EtOAc and hexane as eluent
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
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Type
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product
|
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Smiles
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O1CCN(CC1)CC1=C(C#N)C=CC=C1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.02 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
